Cas no 1783492-36-3 (1-(Azetidin-3-yl)cyclopropan-1-ol)

• Product Name: 1-(Azetidin-3-yl)cyclopropan-1-ol
• CAS No: 1783492-36-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 6220789
• PubChem ID: 84647699
• Update Time: 2025-06-08

1-(Azetidin-3-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• AT38559
• 1783492-36-3
• SCHEMBL21275998
• EN300-7175375
• 1-(azetidin-3-yl)cyclopropan-1-ol
• 1-(Azetidin-3-yl)cyclopropan-1-ol

• Inchi： 1S/C6H11NO/c8-6(1-2-6)5-3-7-4-5/h5,7-8H,1-4H2
• InChI Key： CGSDKAKHJDPZDW-UHFFFAOYSA-N
• SMILES： OC1(CC1)C1CNC1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(Azetidin-3-yl)cyclopropan-1-ol

Recent Advances in the Application of 1-(Azetidin-3-yl)cyclopropan-1-ol (CAS: 1783492-36-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(Azetidin-3-yl)cyclopropan-1-ol (CAS: 1783492-36-3) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This bicyclic structure combines the conformational rigidity of cyclopropane with the versatile reactivity of azetidine, making it particularly valuable for the development of novel bioactive molecules. Recent studies have demonstrated its potential as a key building block for various therapeutic agents, especially in the areas of central nervous system (CNS) disorders and anti-infective therapies.

Structural analysis reveals that the azetidine ring in 1-(Azetidin-3-yl)cyclopropan-1-ol provides an optimal balance between ring strain and stability, while the cyclopropanol moiety offers unique hydrogen bonding capabilities. This combination creates a three-dimensional structure that can effectively interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated how derivatives of this compound showed remarkable selectivity for GABA_A receptor subtypes, suggesting potential applications in anxiety and epilepsy treatments.

Recent synthetic methodology developments have significantly improved access to 1-(Azetidin-3-yl)cyclopropan-1-ol and its derivatives. A breakthrough reported in Organic Letters (2023) described a novel asymmetric synthesis route using chiral auxiliaries, achieving enantiomeric excesses >99%. This advancement is particularly important as the stereochemistry of the molecule has been shown to dramatically influence its biological activity. The same study also reported improved yields (up to 85%) compared to previous methods, making the compound more accessible for pharmaceutical development.

In drug discovery applications, researchers have utilized 1-(Azetidin-3-yl)cyclopropan-1-ol as a core structure for developing protease inhibitors. A recent Nature Communications paper highlighted its incorporation into novel covalent inhibitors of SARS-CoV-2 main protease, where the cyclopropanol group was found to form critical hydrogen bonds with the enzyme's active site. The resulting compounds showed nanomolar inhibitory activity while maintaining excellent selectivity profiles.

The pharmacokinetic properties of 1-(Azetidin-3-yl)cyclopropan-1-ol derivatives have also been extensively studied. A 2024 ADMET study published in European Journal of Pharmaceutical Sciences demonstrated that properly substituted derivatives exhibit favorable blood-brain barrier penetration while maintaining metabolic stability. This makes the scaffold particularly attractive for CNS-targeted therapeutics, addressing one of the major challenges in neuropharmacology.

Looking forward, several pharmaceutical companies have included 1-(Azetidin-3-yl)cyclopropan-1-ol derivatives in their preclinical pipelines. Patent filings from 2023-2024 reveal applications ranging from neuropathic pain treatments to novel antibiotics. The compound's versatility suggests it will continue to be an important tool in medicinal chemistry for years to come, particularly as researchers develop more sophisticated methods for its functionalization and incorporation into complex drug molecules.